Cas no 176325-07-8 (1,6-Hexanediamine, N-(4-nitrophenyl)-)
176325-07-8 structure
Product Name:1,6-Hexanediamine, N-(4-nitrophenyl)-
CAS No:176325-07-8
MF:C12H19N3O2
MW:237.298162698746
CID:1368805
PubChem ID:71353448
Update Time:2025-04-20
1,6-Hexanediamine, N-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Hexanediamine, N-(4-nitrophenyl)-
- N'-(4-nitrophenyl)hexane-1,6-diamine
- DTXSID20778193
- N~1~-(4-Nitrophenyl)hexane-1,6-diamine
- 176325-07-8
-
- Inchi: 1S/C12H19N3O2/c13-9-3-1-2-4-10-14-11-5-7-12(8-6-11)15(16)17/h5-8,14H,1-4,9-10,13H2
- InChI Key: SONIVKUFEOCWRJ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)NCCCCCCN)=O
Computed Properties
- Exact Mass: 237.14787
- Monoisotopic Mass: 237.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 83.9Ų
Experimental Properties
- PSA: 81.19
1,6-Hexanediamine, N-(4-nitrophenyl)- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
176325-07-8 (1,6-Hexanediamine, N-(4-nitrophenyl)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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